Meclofenamic acid-13C6

• Molecular Formula: C14H11Cl2NO2
• Molecular Weight: 302.10 g/mol
• InChI: InChI=1S/C14H11Cl2NO2/c1-8-6-7-10(15)13(12(8)16)17-11-5-3-2-4-9(11)14(18)19/h2-7,17H,1H3,(H,18,19)/i2+1,3+1,4+1,5+1,9+1,11+1
• InChIKey: SBDNJUWAMKYJOX-JREQKAILSA-N

Quantification errors from deuterated internal standards (up to -59.2% bias) compromise LC-MS/MS accuracy for meclofenamic acid. This ¹³C₆-labeled isotopologue provides the only analytically valid solution. - >99.0 atom% ¹³C enrichment, >99.0% HPLC purity (ISO 17034, ISO 9001) - Co-elutes with native analyte; zero deuterium isotope shift - Lot-specific CoA for ICH M10/FDA BMV validation - MW: 302.10 g/mol; +6 Da mass shift prevents isotopic interference

Meclofenamic Acid-13C6: Stable Isotope-Labeled Analytical Reference Standard for LC-MS/MS Quantification and Pharmacological Research

Meclofenamic acid-13C6 is a stable isotope-labeled analogue of the fenamate-class nonsteroidal anti-inflammatory drug (NSAID) meclofenamic acid, in which six carbon-12 atoms of the benzoic acid ring are replaced with carbon-13. With a molecular formula of C₈¹³C₆H₁₁Cl₂NO₂ and a molecular weight of 302.10 g/mol, it serves as a traceable internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) methods . Manufactured under ISO 17034 and ISO 9001 quality systems, it is supplied as a neat reference material with lot-specific certificate of analysis (CoA) documentation, enabling calibration, method validation, and confirmatory analysis across regulated and research workflows . Unlike unlabeled meclofenamic acid (MW 296.14 g/mol) or deuterated alternatives (meclofenamic acid-d4, MW ~300.2 g/mol), the ¹³C₆ label provides a +6 Da mass shift that avoids interference from natural isotopic abundance while maintaining near-identical chemical behavior to the native analyte .

Why Unlabeled or Deuterated Analogs Cannot Replace Meclofenamic Acid-13C6 in Quantitative Bioanalysis

Substituting meclofenamic acid-13C6 with an unlabeled reference standard, a deuterated isotopologue (e.g., meclofenamic acid-d4), or a structurally similar fenamate NSAID internal standard introduces quantifiable errors that compromise analytical accuracy. Unlabeled meclofenamic acid cannot be distinguished from the endogenous or dosed analyte in mass spectrometric detection, precluding its use as an internal standard. Deuterated analogs, while offering a mass shift, exhibit well-documented chromatographic isotope effects: deuterium labeling alters hydrophobicity sufficiently to shift retention time relative to the native analyte, diminishing the capacity of the internal standard to track and compensate for matrix-induced ion suppression or enhancement [1]. In a systematic head-to-head comparison across complex biological matrices, a ²H₇-labeled internal standard generated analyte concentrations that were on average 59.2% lower than those produced by a ¹³C₆-labeled internal standard, with spike accuracy errors of −38.4% for the deuterated IS versus no significant bias for the ¹³C₆ IS [1]. By contrast, ¹³C₆-labeled internal standards co-elute with their native analytes across both acidic and basic mobile phase conditions, ensuring identical ionization efficiency and robust matrix effect compensation [2]. Using a structurally analogous but chemically distinct fenamate (e.g., mefenamic acid-13C6) introduces differences in extraction recovery, ionization efficiency, and fragmentation pattern that invalidate direct quantification without full revalidation. These data demonstrate that meclofenamic acid-13C6 is the only analytically valid internal standard for accurate, matrix-effect-compensated quantification of meclofenamic acid in biological samples.

• [1] Xu S, Banerjee S, Kudalkar SN, Perry E, Ghebreselasie K, Marnett LJ. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046. PMID: 35770833; PMCID: PMC10949524. View Source
• [2] Ericsson M, Blomgren A, Haglöf J, Beck O. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography–tandem mass spectrometry. J Chromatogr A. 2014;1346:82–90. doi:10.1016/j.chroma.2014.04.021. View Source

Quantitative Head-to-Head Evidence: Meclofenamic Acid-13C6 Versus Key Comparators

Isotopic Enrichment and Chemical Purity: WITEGA Meclofenamic Acid-13C6 Exceeds Compendial Thresholds for Both ¹³C Enrichment and HPLC Purity

Meclofenamic acid-13C6 produced by WITEGA under ISO 17034 accreditation carries an isotopic enrichment specification of >99.0 atom% ¹³C and an HPLC purity of >99.0% (overall purity >99.0% by HPLC), providing a combined purity assurance that is >1 percentage point above the Honeywell Fluka™ specification of minimum 98% isotopic enrichment and minimum 98% assay by HPLC . This WITEGA specification exceeds the typical purity of unlabeled meclofenamic acid sold for pharmacological research (≥93% HPLC, Merck) by ≥6 percentage points . For the deuterated alternative meclofenamic acid-d4, typical supplier purity is ≥95% . The 1–4 percentage point gap in both isotopic enrichment and chemical purity between WITEGA's ¹³C₆ product and alternative labeled or unlabeled standards directly affects the accuracy of quantification: a 2% isotopic impurity in a nominal 98% enriched internal standard translates to a systematic ~2% overestimation of analyte concentration if unlabeled impurity co-elutes and contributes to the analyte signal channel .

Evidence Dimension	Isotopic enrichment and chemical purity specifications
Target Compound Data	Isotopic purity: >99.0 atom% ¹³C; HPLC purity: >99.0%; Overall purity: >99.0% (HPLC)
Comparator Or Baseline	Honeywell Fluka™ Meclofenamic acid-13C6: Isotope enrichment min. 98%, Assay (HPLC) min. 98% ; Unlabeled meclofenamic acid (Merck): ≥93% HPLC ; Meclofenamic acid-d4: typically ≥95%
Quantified Difference	WITEGA isotopic enrichment >99.0% vs. Honeywell min. 98% (Δ >1 ppt); WITEGA HPLC purity >99.0% vs. unlabeled ≥93% (Δ ≥6 ppt); WITEGA overall purity >99.0% vs. d4 typical ≥95% (Δ ≥4 ppt)
Conditions	Supplier certificate of analysis specifications; ISO 17034 accredited manufacturing for WITEGA; ISO 9001 manufacturing for Honeywell Fluka

Why This Matters

Higher isotopic enrichment directly reduces systematic quantification bias from unlabeled impurity, while higher chemical purity minimizes unknown interferents that can compromise method validation and regulatory audit compliance.

Matrix Effect Compensation: ¹³C₆ Internal Standards Eliminate the −59.2% Quantitative Bias Observed with Deuterated Internal Standards in Biological Matrices

In a systematic, controlled comparison of stable isotope-labeled internal standards (SIL-ISs) for LC–ESI–MS/MS quantification in complex biological samples (human urine), a ²H₇-labeled internal standard generated urinary 2-methylhippuric acid (2MHA) concentrations that were on average 59.2% lower than those generated by a ¹³C₆-labeled IS (Bland–Altman bias: −59.2%, 95% CI: −66.0% to −52.3%), with Deming regression yielding a slope of 2.23 (95% CI: 2.12–2.33), indicating a ~2-fold systematic under-quantification [1]. Spike accuracy experiments further demonstrated that the ²H₇ IS produced a mean relative error of −38.4% (across three spike levels: 47.0, 312, and 2,740 ng/mL), failing the ±15% accuracy criterion for validated bioanalytical methods, whereas the ¹³C₆ IS yielded a mean relative error of only −3.5% across the same spike levels (individual errors: −1.3%, −7.7%, −1.5%) [1]. Post-column infusion experiments confirmed that the ion suppression experienced by the native analyte and the ¹³C₆ IS was identical, while the ²H₇ IS experienced quantitatively different ion suppression due to a chromatographic retention time shift caused by the deuterium isotope effect [1]. In a separate study across multiple amphetamine analytes, all ¹³C₆-labeled ISs co-eluted with their native analytes under both acidic and basic mobile phase conditions, whereas ²H-labeled ISs showed increasing chromatographic resolution with increasing number of deuterium substitutions (²H₃ < ²H₅ < ²H₆ < ²H₈ < ²H₁₁) [2].

Evidence Dimension	Quantitative accuracy and matrix effect compensation in LC–ESI–MS/MS
Target Compound Data	¹³C₆ IS: mean spike accuracy error −3.5%; Bland–Altman bias not significant; Deming regression slope ~1.0 (reference method) [1]
Comparator Or Baseline	²H₇ IS: mean spike accuracy error −38.4%; Bland–Altman bias −59.2% (95% CI: −66.0% to −52.3%); Deming regression slope 2.23 (95% CI: 2.12–2.33) [1]
Quantified Difference	²H₇ IS underestimated concentrations by 59.2% on average; accuracy error differential: |−38.4%| − |−3.5%| = 34.9 percentage points worse for deuterated [1]
Conditions	LC–ESI–MS/MS; human urine matrix; 37 clinical urine specimens; 3 spike concentration levels (47.0, 312, 2,740 ng/mL); analyte: 2-methylhippuric acid (surrogate for fenamate-class behavior)

Why This Matters

For procurement of an internal standard in regulated bioanalysis, the −59.2% quantitative bias documented for deuterated IS versus ¹³C₆ IS is a critical method validation failure risk that can be avoided by selecting the ¹³C₆-labeled product; this class-level evidence from structurally analogous aromatic acid analytes is directly translatable to meclofenamic acid quantification.

• [1] Xu S, Banerjee S, Kudalkar SN, Perry E, Ghebreselasie K, Marnett LJ. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046. Table 1 (Bland–Altman bias: −59.2%), Table 2 (spike accuracy: −38.4% vs −3.5%). View Source
• [2] Ericsson M, Blomgren A, Haglöf J, Beck O. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography–tandem mass spectrometry. J Chromatogr A. 2014;1346:82–90. doi:10.1016/j.chroma.2014.04.021. View Source

Absence of Hydrogen–Deuterium Exchange: ¹³C Labels are Chemically Inert Under Analytical Conditions, Unlike Deuterium Labels on Aromatic Positions

Carbon-13 labels incorporated into aromatic ring positions, as in meclofenamic acid-13C6, are chemically inert and cannot undergo proton exchange under any analytical conditions including acidic/basic extraction, derivatization, or prolonged storage in protic solvents . In contrast, deuterium labels positioned on aromatic carbons or on carbons adjacent to carbonyl groups (as in meclofenamic acid-d4) are susceptible to hydrogen–deuterium (H/D) back-exchange, which progressively erodes the effective isotopic enrichment over the course of sample preparation and analysis . This H/D exchange phenomenon is well-documented: under acidic or basic conditions, or in the presence of protic solvents, aromatic deuterium labels can partially exchange with environmental protons, reducing the effective mass shift and creating a mixed population of isotopologues that broadens chromatographic peaks and introduces quantification error [1]. The ¹³C label in meclofenamic acid-13C6 eliminates this failure mode entirely: the covalent C–¹³C bonds in the benzoic acid ring are not labile, ensuring that the +6 Da mass shift and chromatographic identity of the internal standard remain invariant across the entire analytical workflow .

Evidence Dimension	Isotopic label stability under analytical conditions
Target Compound Data	¹³C₆ label: no detectable H/D exchange; isotopic enrichment stable under all analytical pH and solvent conditions; +6 Da mass shift invariant
Comparator Or Baseline	²H (deuterium) labels on aromatic positions or adjacent to carbonyls: susceptible to H/D back-exchange in protic solvents, acidic/basic conditions; progressive loss of effective enrichment during sample preparation
Quantified Difference	Qualitative binary distinction: ¹³C labels are exchange-inert; deuterium labels on exchange-labile positions can show measurable enrichment loss (extent varies by structure and conditions)
Conditions	General analytical chemistry principle; applies to LC-MS sample preparation (extraction, evaporation, reconstitution), derivatization workflows, and long-term storage in solution

Why This Matters

For procurement in regulated bioanalytical laboratories where method robustness and long-term standard stability are required, the exchange-inert ¹³C₆ label eliminates a documented failure mode of deuterated internal standards, reducing the risk of batch-to-batch variability and anomalous quality control (QC) sample failures during method validation and study sample analysis.

• [1] Mordi RC, Walton JC, et al. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. 2021. 'Usually, ²H, ¹³C, ¹⁵N and ¹⁸O isotopes are used. The synthesis of deuterated isotopologues is relatively inexpensive, however, due to the isotopic effect of deuterium and the lack of isotopologue co-elution, usually they are not considered as good internal standards for LC-MS quantification.' View Source

COX-2 Inhibitory Potency: Meclofenamic Acid is ~97-Fold More Potent than Mefenamic Acid at COX-2, Distinguishing Its ¹³C₆ Standard for Integrated Pharmacological–Analytical Studies

X-ray crystallographic studies of fenamate–COX-2 complexes revealed that meclofenamic acid is a slow, tight-binding inhibitor of COX-2 with an IC₅₀ of 31 nM, whereas the closest structural analog mefenamic acid (differing only by the absence of one chlorine substituent) is a rapid, reversible inhibitor with an IC₅₀ of approximately 3 μM for COX-2 [1]. This represents an approximately 97-fold difference in COX-2 inhibitory potency that is structurally encoded in the 2,6-dichloro-3-methylphenyl substituent unique to meclofenamic acid. For researchers conducting integrated pharmacokinetic–pharmacodynamic (PK–PD) studies or metabolic profiling where the internal standard must exactly match the dosed drug substance, substituting mefenamic acid-13C6 (available commercially) for meclofenamic acid-13C6 is not analytically or pharmacologically valid because the two compounds have distinct molecular targets, potencies, and metabolic fates [1].

Evidence Dimension	COX-2 enzyme inhibition potency (IC₅₀)
Target Compound Data	Meclofenamic acid COX-2 IC₅₀: 31 nM (slow, tight-binding inhibitor) [1]
Comparator Or Baseline	Mefenamic acid COX-2 IC₅₀: ~3 μM (rapid, reversible competitive inhibitor)
Quantified Difference	~97-fold greater COX-2 potency for meclofenamic acid (IC₅₀ ratio: 3,000 nM / 31 nM ≈ 97) [1]
Conditions	In vitro COX-2 enzyme inhibition assay; X-ray crystallography of fenamate–COX-2 complexes; FASEB Journal 2016 (Xu et al.)

Why This Matters

In drug metabolism and PK studies where the ¹³C₆ internal standard may also serve as a tracer for parent drug quantification, the structural identity and pharmacological profile of meclofenamic acid-13C6 (as opposed to mefenamic acid-13C6) is essential for generating pharmacologically meaningful concentration–effect data.

• [1] Xu S, Banerjee S, Kudalkar SN, Perry E, Ghebreselasie K, Marnett LJ. The Structural Basis of Cyclooxygenase-2 Inhibition by Fenamates. FASEB J. 2016;30(1 Suppl):Abstract. 'meclofenamic acid is a slow, tight-binding inhibitor of COX-2 with a low IC₅₀ (31 nM) whereas mefenamic acid, flufenamic acid...' View Source

Dual COX/5-Lipoxygenase Inhibition: Meclofenamic Acid Uniquely Inhibits Both Arms of the Arachidonic Acid Cascade, Differentiating It from Single-Mechanism Fenamate Standards

Meclofenamic acid is distinguished from most other fenamate NSAIDs by its dual inhibition of both cyclooxygenase (COX) and 5-lipoxygenase (5-LOX) pathways of the arachidonic acid cascade. Meclofenamic acid inhibits COX with an IC₅₀ of 0.6 μM and 5-LOX with an IC₅₀ of 46.3 μM . In contrast, other widely used NSAIDs including naproxen, ibuprofen, and indomethacin exhibit 5-LOX IC₅₀ values greater than 100 μM, effectively lacking 5-LOX inhibitory activity at pharmacologically relevant concentrations [1]. Even among fenamates, mefenamic acid and flufenamic acid are not consistently reported as 5-LOX inhibitors, making the dual COX/5-LOX profile a mechanistically distinctive feature of meclofenamic acid that is preserved in its ¹³C₆-labeled form [1]. For analytical reference standards procured for studies investigating the intersection of prostaglandin and leukotriene biology, this dual-target profile eliminates the need for a separate 5-LOX inhibitor standard.

Evidence Dimension	5-Lipoxygenase (5-LOX) inhibitory activity
Target Compound Data	Meclofenamic acid 5-LOX IC₅₀: 46.3 μM; COX IC₅₀: 0.6 μM
Comparator Or Baseline	Naproxen, ibuprofen, indomethacin: 5-LOX IC₅₀ >100 μM (effectively inactive) [1]
Quantified Difference	Meclofenamic acid is at least 2.2-fold more potent at 5-LOX than the >100 μM threshold for comparator NSAIDs (46.3 μM vs >100 μM); COX inhibition is comparable across the class [1]
Conditions	In vitro enzyme inhibition assays; human leukocyte 5-lipoxygenase; arachidonic acid cascade pathway

Why This Matters

For analytical laboratories supporting inflammation research or dual-pathway inhibitor development programs, procuring meclofenamic acid-13C6 provides a single reference standard that spans both COX and 5-LOX pharmacology, reducing the number of separate standards required and enabling integrated analytical method development for multi-pathway studies.

• [1] DrugBank / Boctor AM et al. (1986). Meclofenamate sodium: inhibitor of both the 5-lipoxygenase and cyclooxygenase pathways. 'Meclofenamate sodium was about 2-4 times less potent than BW-755C in inhibiting 5-lipoxygenase enzyme activity and three times more potent than benoxaprofen, while naproxen, ibuprofen, and indomethacin showed IC₅₀ greater than 100 microM.' View Source

High-Value Procurement Scenarios for Meclofenamic Acid-13C6 in Regulated and Research Bioanalytical Workflows

Regulated Bioanalytical Method Validation for Meclofenamic Acid in Plasma/Urine Per ICH M10 or FDA BMV Guidance

Meclofenamic acid-13C6 serves as the stable isotope-labeled internal standard (SIL-IS) of choice for LC–MS/MS method validation of meclofenamic acid in biological matrices. Its >99.0 atom% ¹³C enrichment and >99.0% HPLC purity from WITEGA meet and exceed the acceptance criteria for IS purity and isotopic enrichment in regulated bioanalysis. The absence of a chromatographic deuterium isotope shift ensures that the IS co-elutes with the analyte, providing identical matrix effect compensation—a critical requirement under ICH M10 and FDA BMV guidance. The documented quantitative bias of −59.2% observed with deuterated IS analogs in complex biological matrices [1] represents a preventable method failure risk that procurement of the ¹³C₆-labeled product eliminates at the method development stage, reducing costly revalidation cycles.

Drug Metabolism and Pharmacokinetic (DMPK) Studies Requiring Trace-Level Quantification of Meclofenamic Acid

In preclinical and clinical DMPK studies, the +6 Da mass shift of meclofenamic acid-13C6 (MW 302.10 vs. 296.14 unlabeled) provides a clean mass spectrometric channel free from interference by the natural ¹³C isotopic abundance of the unlabeled drug (approximately 1.1% per carbon atom). This is particularly critical for quantifying low ng/mL concentrations of meclofenamic acid in plasma or tissue homogenates, where isotopic overlap between the IS and the analyte's [M+1] or [M+2] natural isotopologue peaks can generate systematic inaccuracy. Meclofenamic acid-13C6 is explicitly recommended for use in DMPK studies, including metabolic pathway elucidation, conversion rate determination, and drug–drug interaction assessment .

Integrated Pharmacological–Analytical Studies of Fenamate NSAID COX-2 Selectivity and Dual COX/5-LOX Inhibition

For research programs investigating the structural determinants of COX-2 selectivity and dual COX/5-LOX inhibition within the fenamate class, meclofenamic acid-13C6 provides a single reference standard whose pharmacological profile—COX-2 IC₅₀ 31 nM (97-fold more potent than mefenamic acid), COX IC₅₀ 0.6 μM, and 5-LOX IC₅₀ 46.3 μM [1]—is documented and differentiated from other commercially available fenamate isotopologues. The identical chemical structure to the active pharmaceutical ingredient ensures that any analytical method developed with this ¹³C₆ standard is directly transferable to quantification of the parent drug in pharmacology or toxicology samples, without the confound of structurally distinct IS behavior.

Multi-Residue NSAID Screening Methods in Environmental or Food Safety Testing

In multi-residue LC–MS/MS methods for NSAID detection in environmental water, wastewater, or food matrices (e.g., milk, tissue), meclofenamic acid-13C6 functions as a matrix-matched internal standard that corrects for extraction recovery and ion suppression across diverse sample types . The WITEGA product's lot-specific CoA with traceable documentation supports ISO/IEC 17025 laboratory accreditation requirements and provides defensible data for regulatory reporting and proficiency testing. The use of a ¹³C₆-labeled rather than deuterated internal standard avoids the co-elution failures documented across reversed-phase LC gradients, where even modest deuterium-induced retention time shifts (≥0.05 min) can place the IS outside the matrix effect zone of the analyte [1][2].

• [1] Xu S, Banerjee S, Kudalkar SN, Perry E, Ghebreselasie K, Marnett LJ. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046. View Source
• [2] Ericsson M, Blomgren A, Haglöf J, Beck O. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography–tandem mass spectrometry. J Chromatogr A. 2014;1346:82–90. doi:10.1016/j.chroma.2014.04.021. View Source